Cas no 2101206-47-5 (NHPI-PEG2-C2-Pfp ester)

• Product Name: NHPI-PEG2-C2-Pfp ester
• CAS No: 2101206-47-5
• MF: C₂₁H₁₆F₅NO₇
• MW: 489.3463
• CID: 4759956
• PubChem ID: 129896966
• Update Time: 2025-10-30

NHPI-PEG2-C2-Pfp ester Chemical and Physical Properties

Names and Identifiers

• NHPI-PEG2-C2-Pfp ester
• AKOS032946558
• perfluorophenyl 3-(2-(2-((1,3-dioxoisoindolin-2-yl)oxy)ethoxy)ethoxy)propanoate
• 2101206-47-5
• HY-130094
• 2,3,4,5,6-pentafluorophenyl 3-(2-{2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethoxy}ethoxy)propanoate
• Perfluorophenyl 3-(2-(2-(1,3-Dioxoisoindolin-2-Yloxy)ethoxy)ethoxy)propanoate
• CS-0105041

• Inchi： 1S/C21H16F5NO7/c22-14-15(23)17(25)19(18(26)16(14)24)34-13(28)5-6-31-7-8-32-9-10-33-27-20(29)11-3-1-2-4-12(11)21(27)30/h1-4H,5-10H2
• InChI Key： FPEOLGWDOTVHCO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])ON1C(C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O)=O)F)F)F)F

Computed Properties

• Exact Mass: 489.08469266g/mol
• Monoisotopic Mass: 489.08469266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.4

Additional information on NHPI-PEG2-C2-Pfp ester

Professional Introduction to Compound with CAS No. 2101206-47-5 and Product Name: NHPI-PEG2-C2-Pfp ester

The compound with the CAS number 2101206-47-5 and the product name NHPI-PEG2-C2-Pfp ester represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug delivery systems and therapeutic interventions. The inclusion of PEG (polyethylene glycol) in its name highlights its role as a hydrophilic polymer, which is widely recognized for its ability to enhance the stability and bioavailability of bioactive molecules.

The molecular architecture of NHPI-PEG2-C2-Pfp ester incorporates several key functional groups that contribute to its versatility. The NHPI (N-hydroxyphenylacetic acid) moiety is known for its role in facilitating enzymatic reactions and improving the solubility of therapeutic agents. The PEG2 component, consisting of two units of polyethylene glycol, serves as a spacer that can modulate the pharmacokinetic properties of the compound. This design allows for prolonged circulation in the bloodstream, reducing the frequency of dosing while maintaining efficacy. The C2 segment likely refers to a propyl chain or a similar alkyl group that further influences the compound's pharmacokinetic behavior, enhancing its interactions with biological targets.

Recent research in the field of nanomedicine has demonstrated the efficacy of PEGylated compounds in improving drug delivery systems. The use of NHPI-PEG2-C2-Pfp ester as a carrier molecule has shown promise in enhancing the targeted delivery of therapeutic agents to specific sites within the body. This approach is particularly relevant in oncology, where precise targeting can minimize side effects while maximizing treatment efficacy. Studies have indicated that PEGylation can significantly reduce the clearance rate of drugs, allowing for sustained therapeutic levels over extended periods.

The Pfp ester moiety in the compound's structure is another critical feature that contributes to its functionality. Ester-based linkages are commonly employed in pharmaceuticals due to their stability under physiological conditions and their ability to undergo hydrolysis, releasing active ingredients at targeted sites. This property makes NHPI-PEG2-C2-Pfp ester an attractive candidate for controlled-release formulations, where timed release of therapeutic agents can optimize treatment outcomes.

Advances in computational chemistry have further enhanced our understanding of how NHPI-PEG2-C2-Pfp ester interacts with biological systems. Molecular modeling studies have revealed that this compound exhibits high affinity for specific receptors involved in drug transport and metabolism. By leveraging these interactions, researchers have been able to design derivatives with improved pharmacological profiles. For instance, modifications to the PEG chain length or the substitution pattern on the NHPI moiety have been explored to fine-tune binding affinity and reduce immunogenicity.

In clinical settings, the potential applications of NHPI-PEG2-C2-Pfp ester are being explored across various therapeutic areas. In oncology, this compound has shown promise as a vehicle for delivering chemotherapeutic agents directly to tumor sites, reducing systemic toxicity. Additionally, its use as a prodrug has been investigated, where it can be converted into active forms within target tissues, enhancing local concentrations of therapeutic molecules.

The role of NHPI-PEG2-C2-Pfp ester in regenerative medicine is also gaining traction. Its ability to facilitate cell delivery and tissue engineering applications has been demonstrated in preclinical studies. By encapsulating stem cells or growth factors within PEGylated nanoparticles, researchers aim to improve cell survival and engraftment rates, which are critical factors in tissue regeneration processes.

Environmental considerations have not been overlooked in the development of this compound. The biodegradability of PEG chains ensures that any residual material can be safely metabolized by biological systems, minimizing environmental impact. This aligns with broader trends in pharmaceutical development towards sustainable practices that balance efficacy with ecological responsibility.

Future directions for research on NHPI-PEG2-C2-Pfp ester include exploring its potential as an adjuvant in vaccine formulations. The prolonged circulation time provided by PEGylation could enhance immune responses by ensuring sustained exposure of antigens to immune cells. Additionally, studies are underway to investigate its utility in gene therapy vectors, where it could serve as a protective coating for nucleic acid delivery systems.

The integration of artificial intelligence (AI) into drug discovery processes has accelerated the development pipeline for compounds like NHPI-PEG2-C2-Pfp ester. AI-driven platforms can predict molecular properties and optimize synthetic routes more efficiently than traditional methods. This synergy between computational chemistry and experimental validation has led to faster iterations and more robust designs for next-generation therapeutics.

In conclusion, the compound with CAS number 2101206-47-5, known as NHPI-PEG2-C2-Pfp ester, represents a significant milestone in pharmaceutical innovation. Its unique structural features and functional properties make it a versatile tool for drug delivery and therapeutic intervention across multiple medical disciplines. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing patient care and improving treatment outcomes.